Cas no 479090-39-6 (tert-butyl N-(4-bromothiophen-2-yl)methylcarbamate)

• Product Name: tert-butyl N-(4-bromothiophen-2-yl)methylcarbamate
• CAS No: 479090-39-6
• MF: C₁₀H₁₄BrNO₂S
• MW: 292.192660808563
• MDL: MFCD10700150
• CID: 890602
• PubChem ID: 46739291
• Update Time: 2026-04-29

tert-butyl N-(4-bromothiophen-2-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(N-Boc-aminomethyl)thiophene
• tert-butyl N-[(4-bromothiophen-2-yl)methyl]carbamate
• (4-bromothiophen-2-ylmethyl)carbamic acid tert-butyl ester
• 4-BROMO-2-(BOC-AMINO)METHYLTHIOPHENE
• A7315
• C-2186
• tert-butyl N-(4-bromothiophen-2-yl)methylcarbamate

• MDL： MFCD10700150
• Inchi： InChI=1S/C10H14BrNO2S/c1-10(2,3)14-9(13)12-5-8-4-7(11)6-15-8/h4,6H,5H2,1-3H3,(H,12,13)
• InChI Key： QWJRQWPEJVQCHU-UHFFFAOYSA-N
• SMILES： CC(C)(OC(NCC1=CC(Br)=CS1)=O)C

Computed Properties

• Exact Mass: 290.99300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 66.57000
• LogP: 3.92620

Additional information on tert-butyl N-(4-bromothiophen-2-yl)methylcarbamate

Introduction to tert-butyl N-(4-bromothiophen-2-yl)methylcarbamate (CAS No. 479090-39-6)

tert-butyl N-(4-bromothiophen-2-yl)methylcarbamate (CAS No. 479090-39-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a tert-butyl group, a brominated thiophene ring, and a carbamate functional group. These features contribute to its potential applications in various scientific and industrial contexts.

The chemical structure of tert-butyl N-(4-bromothiophen-2-yl)methylcarbamate can be represented as follows: C11H15BrNO2S. The tert-butyl group provides steric protection and enhances the stability of the molecule, while the brominated thiophene ring imparts unique electronic properties. The carbamate functional group is known for its reactivity and ability to form stable complexes with various metal ions, making it a valuable building block in synthetic chemistry.

In recent years, tert-butyl N-(4-bromothiophen-2-yl)methylcarbamate has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its use as an intermediate in the synthesis of biologically active compounds. For instance, researchers have explored its role in the development of novel antiviral agents and anticancer drugs. The bromine atom in the thiophene ring can be readily substituted with other functional groups, allowing for the creation of a wide range of derivatives with diverse biological activities.

A study published in the Journal of Medicinal Chemistry highlighted the use of tert-butyl N-(4-bromothiophen-2-yl)methylcarbamate as a key intermediate in the synthesis of a series of thienopyrimidine derivatives. These derivatives exhibited potent antiviral activity against several strains of influenza virus, making them promising candidates for further development as antiviral therapeutics. The carbamate functionality played a crucial role in enhancing the solubility and bioavailability of these compounds, thereby improving their therapeutic potential.

Beyond medicinal chemistry, tert-butyl N-(4-bromothiophen-2-yl)methylcarbamate has also found applications in materials science. Its unique electronic properties make it an attractive candidate for the development of organic semiconductors and photovoltaic materials. Researchers have utilized this compound as a building block to create conjugated polymers with enhanced charge transport properties. These polymers have shown promise in organic solar cells and field-effect transistors, where they exhibit high mobility and stability under various environmental conditions.

The synthesis of tert-butyl N-(4-bromothiophen-2-yl)methylcarbamate typically involves several steps, including the formation of the thiophene ring, introduction of the bromine atom, and attachment of the carbamate group. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, one common approach involves the reaction of 4-bromothiophene with methylamine followed by protection with tert-butyl chloroformate. This method provides high yields and good purity, making it suitable for large-scale production.

The physical properties of tert-butyl N-(4-bromothiophen-2-yl)methylcarbamate, such as its melting point, boiling point, and solubility, are important considerations for both research and industrial applications. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. Its solubility in organic solvents like dichloromethane and dimethylformamide makes it easy to work with in solution-based reactions.

In conclusion, tert-butyl N-(4-bromothiophen-2-yl)methylcarbamate (CAS No. 479090-39-6) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and versatile reactivity make it an invaluable tool for researchers working on the development of new drugs and advanced materials. As research in these fields continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility and impact.